Cas no 1488351-25-2 (Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt)

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt is a chemically modified derivative of alternariol, a mycotoxin produced by Alternaria fungi. This ammonium salt form enhances solubility in aqueous and polar solvents, facilitating its use in analytical and biochemical research. The sulfation at the 3-position improves stability and reduces non-specific binding, making it suitable for precise quantification in LC-MS or ELISA-based detection methods. Its standardized composition ensures reproducibility in studies involving mycotoxin metabolism, toxicity, or environmental monitoring. The product is particularly valuable for investigating alternariol's sulfated metabolites or as a reference standard in food safety and toxicology research.

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt structure

1488351-25-2 structure

Product Name:Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt

CAS No:1488351-25-2

MF:

MW:

CID:4701099

Update Time:2025-09-24

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt Chemical and Physical Properties

Names and Identifiers

- Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A575670-1mg	Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt	1488351-25-2	1mg	$ 178.00	2023-09-09
TRC	A575670-10mg	Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt	1488351-25-2	10mg	$ 758.00	2023-09-09
TRC	A575670-50mg	Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt	1488351-25-2	50mg	$ 3008.00	2023-09-09
TRC	A575670-100mg	Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt	1488351-25-2	100mg	$ 4920.00	2023-04-19
A2B Chem LLC	AX35496-1mg	Alternariol9-MethylEther3-SulfateAmmoniumSalt	1488351-25-2	1mg	$294.00	2024-04-20
A2B Chem LLC	AX35496-10mg	Alternariol9-MethylEther3-SulfateAmmoniumSalt	1488351-25-2	10mg	$857.00	2024-04-20
A2B Chem LLC	AX35496-50mg	Alternariol9-MethylEther3-SulfateAmmoniumSalt	1488351-25-2	50mg	$3042.00	2024-04-20

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt: A Comprehensive Overview

Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt, also known by its CAS number 1488351-25-2, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of alternariol, a mycotoxin produced by certain species of the fungus Alternaria. The addition of the methyl ether and sulfate groups to the alternariol structure introduces unique chemical properties that have been extensively studied for their potential applications in medicine and biotechnology.

The molecular structure of Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt is characterized by a complex arrangement of functional groups, including hydroxyl, methyl ether, and sulfate moieties. These groups contribute to the compound's solubility, stability, and interactions with biological systems. Recent studies have highlighted its role as a potential therapeutic agent due to its ability to modulate cellular signaling pathways and exert antioxidant effects.

One of the most promising areas of research involving this compound is its application in cancer therapy. Preclinical studies have demonstrated that Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing tumor angiogenesis. These findings suggest that the compound may serve as a novel chemotherapeutic agent with reduced toxicity compared to conventional treatments.

In addition to its anticancer properties, this compound has also been investigated for its potential anti-inflammatory and immunomodulatory effects. Research indicates that it can suppress inflammatory cytokine production and modulate immune responses, making it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis and characterization of Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt have been optimized through advanced chemical techniques, ensuring high purity and consistency in its production. This has facilitated its use in large-scale preclinical studies and clinical trials.

Despite its promising applications, further research is required to fully understand the mechanisms underlying its biological effects and to evaluate its safety profile in humans. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to advancing this compound toward clinical use.

In conclusion, Alternariol 9-Methyl Ether 3-Sulfate Ammonium Salt represents a valuable addition to the arsenal of compounds being explored for therapeutic purposes. Its unique chemical properties and diverse biological activities make it a subject of intense scientific interest, with the potential to revolutionize treatment approaches for various diseases.